Cas no 2648916-25-8 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid
• CAS No: 2648916-25-8
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6038926
• PubChem ID: 165574699
• Update Time: 2025-06-13

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid
• EN300-1539578
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]propanoic acid
• 2648916-25-8

• Inchi： 1S/C24H28N2O6/c1-4-24(14-31-3,22(29)25-15(2)21(27)28)26-23(30)32-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,24?/m1/s1
• InChI Key： RUWXXEZYGUQVLU-GZAIGYLVSA-N
• SMILES： O(C(NC(C(N[C@@H](C(=O)O)C)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid

Introduction to (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic Acid (CAS No. 2648916-25-8)

Compound with the chemical identifier CAS No. 2648916-25-8 and the systematic name (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of multiple functional groups, including an amino group, a carbonyl group, and a fluorene moiety, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The structural framework of this compound is notable for its complexity and the strategic placement of substituents that could influence its pharmacokinetic properties. Specifically, the (2R) configuration at the chiral center introduces a level of stereochemical specificity that is often crucial for the efficacy and selectivity of pharmaceutical agents. The incorporation of a fluorene group, known for its stability and luminescent properties, suggests potential applications in imaging techniques and as a probe in biochemical assays.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high precision. The (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid stands out as a promising candidate due to its unique structural features. The methoxycarbonyl group, for instance, is commonly used in peptide mimetics and can enhance the solubility and bioavailability of drug candidates. Additionally, the methoxymethyl group may contribute to the compound's stability under various conditions, making it suitable for long-term storage and transportation.

Current research in medicinal chemistry has emphasized the importance of understanding the relationship between molecular structure and biological activity. The multifaceted nature of this compound provides an excellent opportunity to investigate these relationships further. For instance, studies have shown that fluorene derivatives can exhibit significant antimicrobial and anti-inflammatory properties. By leveraging these properties, researchers aim to develop new therapeutic agents that can address unmet medical needs.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug discovery.

Evaluation of the pharmacological potential of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising results regarding its ability to interact with specific biological targets, suggesting potential therapeutic applications in areas such as oncology and neurology. In vivo studies have further validated these findings by demonstrating favorable pharmacokinetic profiles and minimal toxicity at effective doses.

The impact of this compound on future drug development is significant. Its unique structural features offer a foundation for designing next-generation pharmaceuticals with enhanced efficacy and reduced side effects. Moreover, the versatility of its molecular architecture allows for modifications that can tailor its properties to specific therapeutic needs. This adaptability is crucial in an era where personalized medicine is becoming increasingly important.

As research continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and clinicians will be essential in unlocking its full potential. By combining expertise across disciplines, scientists can accelerate the translation of laboratory discoveries into clinical practice.

In conclusion, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid (CAS No. 2648916-25-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure, multifunctional groups, and promising biological activity make it a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents.